Cas no 2138209-19-3 (Bis(methoxymethyl)oxirane-2-carbonitrile)

• Product Name: Bis(methoxymethyl)oxirane-2-carbonitrile
• CAS No: 2138209-19-3
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 5907177
• PubChem ID: 165448848
• Update Time: 2025-05-21

Bis(methoxymethyl)oxirane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• bis(methoxymethyl)oxirane-2-carbonitrile
• 2138209-19-3
• EN300-700014
• Bis(methoxymethyl)oxirane-2-carbonitrile

• Inchi： 1S/C7H11NO3/c1-9-4-7(5-10-2)6(3-8)11-7/h6H,4-5H2,1-2H3
• InChI Key： LLHOAMXWUCTZMI-UHFFFAOYSA-N
• SMILES： O1C(C#N)C1(COC)COC

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 54.8Ų

Additional information on Bis(methoxymethyl)oxirane-2-carbonitrile

Comprehensive Overview of Bis(methoxymethyl)oxirane-2-carbonitrile (CAS No. 2138209-19-3): Properties, Applications, and Industry Trends

Bis(methoxymethyl)oxirane-2-carbonitrile (CAS No. 2138209-19-3) is a specialized organic compound gaining attention in advanced chemical synthesis and material science. This epoxide derivative features a unique molecular structure combining methoxymethyl groups with a carbonitrile functionality, making it a versatile intermediate for pharmaceuticals, agrochemicals, and polymer modifications. Its oxirane ring (epoxide) and nitrile group offer dual reactivity, enabling applications in crosslinking reactions and as a precursor for heterocyclic compounds.

In recent years, the demand for high-performance epoxy modifiers and bioactive intermediates has surged, driven by trends in sustainable materials and precision medicine. Researchers are exploring Bis(methoxymethyl)oxirane-2-carbonitrile for its potential in click chemistry and green synthesis, aligning with the global push for eco-friendly industrial processes. The compound’s low volatility and thermal stability further enhance its suitability for coatings and adhesives, addressing common queries about alternatives to traditional bisphenol-A-based epoxies.

Analytical studies highlight the compound’s solubility in polar aprotic solvents (e.g., DMF, acetonitrile), a property critical for formulation design. Spectroscopic data (FTIR, NMR) confirm the presence of characteristic epoxide ring vibrations (~850 cm⁻¹) and nitrile stretching (~2250 cm⁻¹), which are frequently referenced in patent literature. These features position CAS No. 2138209-19-3 as a candidate for electronic encapsulation materials, where moisture resistance and dielectric properties are paramount.

Industry stakeholders often search for "epoxide-carbonitrile hybrid applications" or "methoxymethyl-modified epoxy resins," reflecting growing interest in multifunctional monomers. Recent innovations include using Bis(methoxymethyl)oxirane-2-carbonitrile to develop self-healing polymers, leveraging its ability to undergo ring-opening polymerization under mild conditions. This aligns with the broader market shift toward smart materials and circular economy principles.

From a regulatory perspective, the compound’s non-hazardous classification (under standard safety assessments) facilitates its adoption in consumer-facing industries. However, users should consult updated REACH or FDA guidelines for compliance, as chemical regulations evolve. Analytical methods like HPLC-UV and GC-MS are recommended for purity verification, ensuring batch-to-batch consistency for critical applications such as drug delivery systems.

Future research directions may explore catalytic asymmetric epoxidation routes to produce enantiomerically pure forms of this compound, addressing pharmaceutical industry needs. With its balance of reactivity and stability, Bis(methoxymethyl)oxirane-2-carbonitrile exemplifies how tailored molecular design can meet emerging technological challenges while answering frequent search queries about "next-generation epoxy monomers" and "nitrile-containing building blocks."